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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B15589944

Get Quote

A new frontier in cancer therapeutics is emerging with the exploration of splicing modulators, a

class of compounds that interfere with the machinery responsible for processing pre-

messenger RNA. Among these, FR-901235 and its analogues have demonstrated significant

antitumor activity by targeting the SF3B complex, a key component of the spliceosome. This

guide provides a comparative biological evaluation of prominent FR-901235 analogues,

presenting key experimental data, detailed methodologies, and visual representations of their

mechanism of action.

Quantitative Comparison of Antiproliferative Activity
The biological efficacy of FR-901235 analogues is most readily compared through their half-

maximal inhibitory concentration (IC50) or growth inhibition (GI50) values across various

cancer cell lines. The following table summarizes the reported antiproliferative activities of key

analogues. Lower values indicate higher potency.
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Compound/An
alogue

Cell Line Assay Type
IC50 / GI50
(nM)

Reference

Pladienolide B

Gastric Cancer

Cell Lines (mean

of 6)

MTT 1.6 ± 1.2 [1][2]

Gastric Cancer

Primary Cells

(mean of 12)

MTT 4.9 ± 4.7 [1][2]

HEL

(Erythroleukemia

)

Trypan Blue 1.5 [3]

K562

(Erythroleukemia

)

Trypan Blue 25 [3]

Breast, Colon,

Cervix Cancer

Cell Lines

MTS
30.7 ± 2.2 to

415.0 ± 5.3
[4]

Pladienolide B

Derivative

Gastric Cancer

Cell Lines (mean

of 6)

MTT 1.2 ± 1.1 [1][2]

Meayamycin
MCF-7 (Breast

Cancer)
Not Specified

~0.02 (100x

more potent than

FR901464)

[5][6]

Meayamycin D Not Specified Not Specified 2 [7]

2'-Me

meayamycin D
Not Specified Not Specified 129 [7]

3'-Me

meayamycin D
Not Specified Not Specified 5 [7]

12-desmethyl

meayamycin

MCF-7 (Breast

Cancer)
Not Specified 0.3 [5]
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Acetal analogue

of meayamycin

MCF-7 (Breast

Cancer)
Not Specified 2.5 [5]

FD-895

Breast, Colon,

Cervix Cancer

Cell Lines

MTS
30.7 ± 2.2 to

415.0 ± 5.3
[4]

Tetrahydrofuran

analog of

FR901464

HCT-116,

LS174T, A549
Not Specified

>1000 (three

orders of

magnitude less

potent)

[8]

Mechanism of Action: Targeting the Spliceosome
FR-901235 and its analogues exert their cytotoxic effects by binding to the SF3B1 subunit of

the SF3B complex within the spliceosome.[1] This interaction inhibits the splicing process,

leading to an accumulation of unspliced pre-mRNA and the production of aberrant mRNA

transcripts. These altered transcripts can result in the synthesis of non-functional proteins or

trigger nonsense-mediated mRNA decay, ultimately leading to cell cycle arrest and apoptosis.

[3]
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Caption: Mechanism of FR-901235 analogues targeting the SF3B complex.
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Downstream Signaling Pathways Affected by SF3B1
Modulation
The inhibition of the SF3B1 complex by FR-901235 and its analogues has been shown to

impact several critical downstream signaling pathways that are often dysregulated in cancer.

The aberrant splicing of key components in these pathways contributes to the antitumor activity

of these compounds.

Signaling Pathways Affected by SF3B1 Modulation
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Caption: Key signaling pathways impacted by SF3B1 modulation.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are representative protocols for key assays used in the biological evaluation of FR-

901235 analogues.

Cell Viability/Antiproliferative Assay (MTT/MTS Assay)
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This assay measures the metabolic activity of cells, which is proportional to the number of

viable cells.

Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000

cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5%

CO2.

Compound Treatment: Prepare serial dilutions of the FR-901235 analogues in culture

medium. Remove the old medium from the wells and add the medium containing the test

compounds. Include vehicle-only (e.g., DMSO) controls.

Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

Reagent Addition: Add MTT or MTS reagent to each well according to the manufacturer's

instructions (e.g., 10-20 µL per 100 µL of medium).

Incubation with Reagent: Incubate the plates for 1-4 hours at 37°C to allow for the

conversion of the tetrazolium salt to formazan by metabolically active cells.

Solubilization (for MTT assay): If using MTT, add a solubilization solution (e.g., DMSO or a

specialized buffer) to each well to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance of each well at the appropriate wavelength (e.g.,

570 nm for MTT, 490 nm for MTS) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50/GI50 values using a dose-response curve fitting software.

Alternative Splicing Analysis (RT-PCR)
This method is used to detect and quantify changes in the splicing patterns of specific genes.

Cell Treatment and RNA Extraction: Treat cells with the FR-901235 analogues as described

for the viability assay. After the incubation period, harvest the cells and extract total RNA

using a commercial kit.

RNA Quantification and Quality Control: Measure the concentration and purity of the

extracted RNA using a spectrophotometer (e.g., NanoDrop).
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Reverse Transcription (RT): Synthesize complementary DNA (cDNA) from the total RNA

using a reverse transcriptase enzyme and appropriate primers (e.g., oligo(dT) or random

hexamers).

Polymerase Chain Reaction (PCR): Perform PCR using primers designed to flank the

alternatively spliced region of the target gene. This will amplify different sized products

corresponding to the different splice isoforms.

Gel Electrophoresis: Separate the PCR products by size on an agarose gel.

Visualization and Quantification: Visualize the DNA bands using a DNA stain (e.g., ethidium

bromide or SYBR Safe) and an imaging system. Quantify the intensity of the bands

corresponding to each splice isoform to determine the relative abundance of each.

Experimental Workflow
The overall process for the biological evaluation of FR-901235 analogues follows a logical

progression from initial screening to more detailed mechanistic studies.
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General Workflow for Biological Evaluation
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Caption: A typical workflow for evaluating FR-901235 analogues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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